Cas no 4792-83-0 (4,4'-Azoxydiphenetole)

• Product Name: 4,4'-Azoxydiphenetole
• CAS No: 4792-83-0
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• MDL: MFCD00026790
• CID: 330082
• PubChem ID: 87562240
• Update Time: 2025-10-28

4,4'-Azoxydiphenetole Chemical and Physical Properties

Names and Identifiers

• Diazene,bis(4-ethoxyphenyl)-, 1-oxide
• 4,4'-Azoxydiphenetole
• (4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxidoazanium
• 4,4'-Diethoxyazoxybenzene
• 4,4'-Azoxyphenetole
• 4,4'-Bis(ethoxy)azoxybenzene
• ADP
• Azoxyphenetole
• NSC 142006
• PAP
• p,p'-Azoxyphenetole
• p,p'-Diethoxyazoxybenzene
• p,p'-Diethyloxyazoxybenzene
• p-Azoxyphenetol
• 4,4-AZOXYDIPHENETOLE
• Azoxybenzene, 4,4'-diethoxy-
• Diazene, bis(4-ethoxyphenyl)-, 1-oxide
• 1-ethoxy-4-[(Z)-(4-ethoxyphenyl)-NNO-azoxy]benzene
• Bis-p-ethoxyazoxybenzene
• 4,4'-Diethoxy azoxybenzene
• amino(4-ethoxyphenyl)[(4-ethoxyphenyl)azamethylene]-1-ol
• Bis(4-ethoxyphenyl)di
• A0683
• (1Z)-bis(4-ethoxyphenyl)diazen-1-ium-1-olate
• NSC142006
• VS-01278
• NSC-142006
• AKOS037652929
• T70951
• A827398
• AKOS005448468
• (Z)-1,2-bis(4-ethoxyphenyl)diazene oxide
• 4792-83-0
• MFCD00026790
• Azoxybenzene,4'-diethoxy-
• AC-10338
• (4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxidanidyl-azanium
• FT-0617000
• (z)-(4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxido-ammonium
• p-Azoxyphenetole; 98%
• (4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxidoammonium
• FS-4500
• DB-051486
• BBL002971
• STK378390
• 4,4\\'-Azoxydiphenetole

• MDL： MFCD00026790
• Inchi： 1S/C16H18N2O3/c1-3-20-15-9-5-13(6-10-15)17-18(19)14-7-11-16(12-8-14)21-4-2/h5-12H,3-4H2,1-2H3/b18-17-
• InChI Key： QUICZVHSJNKDBL-ZCXUNETKSA-N
• SMILES： O(CC)C1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)OCC)/[O-]

Computed Properties

• Exact Mass: 286.13200
• Monoisotopic Mass: 286.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.11
• Melting Point: 151°C
• Boiling Point: 428.69°C (rough estimate)
• Flash Point: 219.9±31.5 °C
• Refractive Index: 1.6320 (estimate)
• PSA: 59.57000
• LogP: 4.93290
• Solubility: Uncertain

4,4'-Azoxydiphenetole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• RTECS：HM2966400
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on 4,4'-Azoxydiphenetole

4,4'-Azoxydiphenetole (CAS No. 4792-83-0): Properties, Applications, and Market Insights

4,4'-Azoxydiphenetole (CAS No. 4792-83-0) is a specialized organic compound with unique chemical properties and diverse industrial applications. As a member of the azoxy family, this compound has garnered attention in recent years due to its potential in advanced material science and specialty chemical formulations. Researchers and industry professionals frequently search for terms like "4,4'-Azoxydiphenetole uses", "CAS 4792-83-0 properties", and "azoxy compounds applications", reflecting growing interest in this niche chemical sector.

The molecular structure of 4,4'-Azoxydiphenetole features a central azoxy group (-N=N(O)-) bridging two phenetole moieties, creating a symmetrical configuration that contributes to its stability and reactivity characteristics. This structural arrangement makes it particularly interesting for studies in molecular alignment and liquid crystal technology, areas that have seen increased research activity in 2023-2024. Common search queries such as "azoxy compounds in liquid crystals" and "4,4'-Azoxydiphenetole synthesis" indicate strong academic and industrial interest in these applications.

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